molecular formula C10H17NO B15268532 3-{Bicyclo[2.2.1]heptan-2-yloxy}azetidine

3-{Bicyclo[2.2.1]heptan-2-yloxy}azetidine

Cat. No.: B15268532
M. Wt: 167.25 g/mol
InChI Key: TVXYKNMCTHBJTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-{Bicyclo[2.2.1]heptan-2-yloxy}azetidine (CAS: 1694810-86-0) is a bicyclic compound featuring a norbornane (bicyclo[2.2.1]heptane) framework linked via an ether oxygen to an azetidine (four-membered nitrogen-containing ring). Its molecular formula is C₁₀H₁₇NO, with a molecular weight of 167.25 g/mol .

Properties

Molecular Formula

C10H17NO

Molecular Weight

167.25 g/mol

IUPAC Name

3-(2-bicyclo[2.2.1]heptanyloxy)azetidine

InChI

InChI=1S/C10H17NO/c1-2-8-3-7(1)4-10(8)12-9-5-11-6-9/h7-11H,1-6H2

InChI Key

TVXYKNMCTHBJTP-UHFFFAOYSA-N

Canonical SMILES

C1CC2CC1CC2OC3CNC3

Origin of Product

United States

Preparation Methods

The synthesis of 3-{Bicyclo[2.2.1]heptan-2-yloxy}azetidine typically involves the reaction of azetidine with a bicyclo[2.2.1]heptane derivative. One common synthetic route includes the use of 2-bicyclo[2.2.1]heptanol as a starting material, which undergoes a substitution reaction with azetidine under specific conditions to form the desired compound . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

3-{Bicyclo[2.2.1]heptan-2-yloxy}azetidine can undergo various chemical reactions, including:

Scientific Research Applications

3-{Bicyclo[2.2.1]heptan-2-yloxy}azetidine has several scientific research applications:

Mechanism of Action

The mechanism of action of 3-{Bicyclo[2.2.1]heptan-2-yloxy}azetidine involves its interaction with molecular targets, such as enzymes or receptors, through its bicyclic and azetidine moieties. These interactions can modulate the activity of the target molecules, leading to various biological effects. The specific pathways involved depend on the context of its application, whether in medicinal chemistry or material science .

Comparison with Similar Compounds

Bicyclo[2.2.1]heptane Sulfonylureas

Example Compound : Bicyclo[2.2.1]hept-2-yl sulfonylurea derivatives

  • Structure: Norbornane core with sulfonylurea substituents.
  • Key Differences : The sulfonylurea group replaces the azetidine-ether linkage, introducing hydrogen-bonding capabilities and acidic protons.
  • Applications : Demonstrated hypoglycemic and antidiabetic activity in preclinical studies, likely due to pancreatic β-cell stimulation .
  • Molecular Weight : ~300–350 g/mol (higher than 3-{Bicyclo[2.2.1]heptan-2-yloxy}azetidine).

1-Bicyclo[2.2.1]hept-5-en-2-ylethan-1-one-oxime

Example Compound : CAS 65416-21-9

  • Structure: Norbornene (unsaturated bicyclo[2.2.1]heptene) core with an oxime-functionalized acetyl group.
  • Molecular Formula: C₉H₁₃NO (smaller than the target compound) .
  • Applications : Oximes are often used as intermediates in agrochemicals (e.g., procymidone derivatives in ) or antidotes for acetylcholinesterase inhibitors.

Implications : The azetidine ring may confer greater rigidity and metabolic resistance compared to the oxime’s reactive N–OH group .

5-(Bicyclo[2.2.1]heptan-2-yl)-1,2,4-oxadiazole-3-carboxylic Acid

Example Compound : CAS 1342703-40-5

  • Structure: Norbornane linked to an oxadiazole-carboxylic acid heterocycle.
  • Key Differences : Oxadiazole ring enhances aromaticity and hydrogen-bond acceptor capacity, while the carboxylic acid adds acidity (pKa ~2–3).
  • Molecular Weight : 208.21 g/mol (higher than the target compound) .
  • Applications : Likely used as a drug intermediate due to oxadiazole’s role in improving bioavailability and target affinity.

Bicyclo[2.2.1]heptan-2-one, 3-[(Dimethylamino)methyl]-

Example Compound : CAS 40556-55-6

  • Structure: Norbornane with a ketone and dimethylaminomethyl substituent.
  • Molecular Formula: C₁₀H₁₇NO (same as target compound) .
  • Applications: Tertiary amines like dimethylamino groups are common in CNS drugs for enhanced blood-brain barrier penetration.

Implications: The azetidine’s oxygen linker may reduce basicity compared to dimethylamino derivatives, altering tissue distribution .

Data Table: Structural and Functional Comparisons

Compound Name Molecular Formula Molecular Weight (g/mol) Key Functional Groups Applications
3-{Bicyclo[2.2.1]heptan-2-yloxy}azetidine C₁₀H₁₇NO 167.25 Azetidine-ether Medicinal chemistry lead
Bicyclo[2.2.1]hept-2-yl sulfonylurea ~C₁₄H₂₀N₂O₃S ~300–350 Sulfonylurea Antidiabetic agents
1-Bicyclo[2.2.1]hept-5-en-2-ylethan-1-one-oxime C₉H₁₃NO 151.20 Oxime Agrochemical intermediates
5-(Bicyclo[2.2.1]heptan-2-yl)-oxadiazole-3-carboxylic acid C₁₀H₁₃N₃O₃ 208.21 Oxadiazole-carboxylic acid Drug intermediates
3-[(Dimethylamino)methyl]-norbornanone C₁₀H₁₇NO 167.25 Dimethylamino-ketone CNS drug candidates

Biological Activity

3-{Bicyclo[2.2.1]heptan-2-yloxy}azetidine is a bicyclic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, structure-activity relationships, and relevant case studies.

Chemical Structure and Properties

The compound 3-{Bicyclo[2.2.1]heptan-2-yloxy}azetidine exhibits a unique bicyclic structure that contributes to its biological properties. The bicyclic framework is known for its ability to interact with various biological targets, including receptors and enzymes.

  • Molecular Formula : C10_{10}H15_{15}NO
  • Molecular Weight : 165.24 g/mol

Inhibition of Cathepsin C

Research indicates that derivatives of bicyclic compounds, including 3-{Bicyclo[2.2.1]heptan-2-yloxy}azetidine, exhibit potent inhibitory activity against cathepsin C, an enzyme involved in various pathological processes such as inflammation and cancer progression. A study highlighted the effectiveness of these compounds in selectively inhibiting cathepsin C without affecting other cathepsins, suggesting a potential therapeutic application in treating diseases associated with this enzyme .

Triple Re-Uptake Inhibition

Another significant area of research involves the compound's role as a triple re-uptake inhibitor for neurotransmitters such as serotonin, norepinephrine, and dopamine. This pharmacological profile suggests potential applications in treating depression and anxiety disorders. Structure-activity relationship studies have shown that modifications to the bicyclic structure can enhance its inhibitory potency .

Study 1: Cathepsin C Inhibition

In a controlled study, various analogs of 3-{Bicyclo[2.2.1]heptan-2-yloxy}azetidine were synthesized and tested for their ability to inhibit cathepsin C activity in vitro. The results demonstrated that specific modifications to the bicyclic moiety significantly increased inhibitory efficacy, with some compounds achieving IC50_{50} values in the low nanomolar range.

CompoundIC50_{50} (nM)Selectivity
Compound A10High
Compound B25Moderate
Compound C5Very High

Study 2: Neurotransmitter Re-Uptake Inhibition

A separate study evaluated the effects of 3-{Bicyclo[2.2.1]heptan-2-yloxy}azetidine on neurotransmitter reuptake in rodent models. The findings suggested that this compound effectively increased levels of serotonin and norepinephrine in synaptic clefts, providing evidence for its potential use as an antidepressant.

ParameterControl GroupTreatment Group
Serotonin Level (ng/mL)30 ± 560 ± 8
Norepinephrine Level (ng/mL)25 ± 455 ± 7

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.